Cas no 139389-99-4 (7-Benzoxazolecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester)
139389-99-4 structure
Product Name:7-Benzoxazolecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester
CAS No:139389-99-4
MF:C15H10ClNO3
MW:287.697803020477
CID:1268939
Update Time:2024-08-03
7-Benzoxazolecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 7-Benzoxazolecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester
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- Inchi: 1S/C15H10ClNO3/c1-19-15(18)11-3-2-4-12-13(11)20-14(17-12)9-5-7-10(16)8-6-9/h2-8H,1H3
- InChI Key: VYUWGBFFQZTRNF-UHFFFAOYSA-N
- SMILES: O1C2=C(C(OC)=O)C=CC=C2N=C1C1=CC=C(Cl)C=C1
Computed Properties
- Exact Mass: 287.035
Experimental Properties
- Density: 1.340±0.06 g/cm3(Predicted)
- Boiling Point: 391.5±22.0 °C(Predicted)
- PSA: 52.33
- pka: -1.19±0.30(Predicted)
7-Benzoxazolecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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